Cas no 273207-02-6 (4-ethyl-1-piperazinesulfonyl Chloride)

4-Ethyl-1-piperazinesulfonyl chloride is a sulfonylation reagent commonly employed in organic synthesis and pharmaceutical chemistry. Its key advantages include high reactivity as a sulfonyl chloride derivative, enabling efficient introduction of the 4-ethylpiperazine sulfonyl moiety into target molecules. The compound is particularly useful in the preparation of sulfonamides, which are valuable intermediates in drug development. Its well-defined structure ensures consistent performance in reactions, while the ethyl substituent on the piperazine ring can influence the physicochemical properties of resulting compounds. The reagent is typically handled under anhydrous conditions due to its sensitivity to moisture. Proper storage and handling are essential to maintain its stability and reactivity.

4-ethyl-1-piperazinesulfonyl Chloride structure

273207-02-6 structure

Product Name:4-ethyl-1-piperazinesulfonyl Chloride

CAS No:273207-02-6

MF:C₆H₁₃ClN₂O₂S

MW:212.697619199753

CID:1429231

PubChem ID:16781113

Update Time:2025-06-07

4-ethyl-1-piperazinesulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

- 4-Ethyl-1-piperazinesulfonyl chloride
- 4-ethylpiperazine-1-sulfonyl chloride(SALTDATA: HCl)
- SCHEMBL7904548
- AKOS000137181
- 4-ETHYLPIPERAZINE-1-SULFONYL CHLORIDE
- 273207-02-6
- DTXSID101285468
- 4-ethyl-1-piperazinesulfonyl Chloride
- MDL： MFCD11505540
- Inchi： 1S/C6H13ClN2O2S/c1-2-8-3-5-9(6-4-8)12(7,10)11/h2-6H2,1H3
- InChI Key： PGJGEPQKJHQLQA-UHFFFAOYSA-N
- SMILES： ClS(N1CCN(CC)CC1)(=O)=O

Computed Properties

Exact Mass: 212.0386265g/mol
Monoisotopic Mass: 212.0386265g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 228
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 49Å²

4-ethyl-1-piperazinesulfonyl Chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A139002251-1g	4-Ethylpiperazine-1-sulfonyl chloride hydrochloride	273207-02-6	97%	1g	$297.00	2023-09-02
Alichem	A139002251-5g	4-Ethylpiperazine-1-sulfonyl chloride hydrochloride	273207-02-6	97%	5g	$900.00	2023-09-02
Enamine	EN300-39956-1.0g	4-ethylpiperazine-1-sulfonyl chloride	273207-02-6	95%	1.0g	$657.0	2023-02-10
Enamine	EN300-39956-2.5g	4-ethylpiperazine-1-sulfonyl chloride	273207-02-6	95%	2.5g	$1360.0	2023-02-10
Enamine	EN300-39956-5.0g	4-ethylpiperazine-1-sulfonyl chloride	273207-02-6	95%	5.0g	$1723.0	2023-02-10
Enamine	EN300-39956-10.0g	4-ethylpiperazine-1-sulfonyl chloride	273207-02-6	95%	10.0g	$2166.0	2023-02-10
1PlusChem	1P00C2LP-1g	4-ethylpiperazine-1-sulfonyl chloride	273207-02-6	95%	1g	$382.00	2024-05-07
A2B Chem LLC	AF62445-1g	4-Ethylpiperazine-1-sulfonyl chloride hydrochloride	273207-02-6	95%	1g	$340.00	2024-04-20
Key Organics Ltd	FS-6563-1g	4-Ethyl-1-piperazinesulfonyl chloride hydrochloride	273207-02-6	>95%	1g	£605.00	2025-02-09